Cas no 51883-88-6 (N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide)
N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[(3,5-dimethyl-1H-pyrazol-1-yl)iminomethyl]-
- N-[amino-(3,5-dimethylpyrazol-1-yl)methylidene]benzamide
- AC1L6WNK
- NSC294623
- NSC-294623
- SureCN8444378
- SureCN8444380
- SureCN9436679
- N-[amino-(3,5-dimethyl-1-pyrazolyl)methylene]benzamide
- N-[amino-(3,5-dimethylpyrazol-1-yl)methylene]benzamide
- N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide
- N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide
-
- MDL: MFCD22374851
- Inchi: 1S/C13H14N4O/c1-9-8-10(2)17(16-9)13(14)15-12(18)11-6-4-3-5-7-11/h3-8H,1-2H3,(H2,14,15,18)
- InChI Key: KDTSAMCTLHBETH-UHFFFAOYSA-N
- SMILES: N1(C(C)=CC(C)=N1)C(=N)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 242.11692
- Monoisotopic Mass: 242.116761
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.3
Experimental Properties
- Density: 1.22
- Boiling Point: 434.4°Cat760mmHg
- Flash Point: 216.5°C
- Refractive Index: 1.625
- PSA: 73.27
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N266565-250mg |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 250mg |
$ 185.00 | 2022-06-02 | ||
| TRC | N266565-500mg |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 500mg |
$ 300.00 | 2022-06-02 | ||
| TRC | N266565-1000mg |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 1g |
$ 480.00 | 2022-06-02 | ||
| abcr | AB412845-500 mg |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 500MG |
€195.40 | 2022-03-02 | ||
| abcr | AB412845-1 g |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 1g |
€225.00 | 2022-03-02 | ||
| Chemenu | CM521522-1g |
N-((3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl)benzamide |
51883-88-6 | 97% | 1g |
$176 | 2022-06-11 | |
| abcr | AB412845-500mg |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide; . |
51883-88-6 | 500mg |
€205.00 | 2025-04-18 | ||
| abcr | AB412845-1g |
N-[(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methyl]benzamide; . |
51883-88-6 | 1g |
€237.00 | 2025-04-18 | ||
| A2B Chem LLC | AJ04623-500mg |
N-[(3,5-Dimethyl-1h-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | >95% | 500mg |
$412.00 | 2023-12-30 | |
| A2B Chem LLC | AJ04623-1g |
N-[(3,5-Dimethyl-1h-pyrazol-1-yl)(imino)methyl]benzamide |
51883-88-6 | 95% | 1g |
$228.00 | 2024-04-19 |
N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide
N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide: A Comprehensive Overview
The compound with CAS No. 51883-88-6, known as N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a benzamide moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery and agrochemical development, underscoring its importance in contemporary research.
The pyrazole ring in this compound plays a pivotal role in its reactivity and biological activity. Pyrazoles are heterocyclic compounds known for their stability and ability to form hydrogen bonds, which are critical for interactions within biological systems. The 3,5-dimethyl substitution pattern on the pyrazole ring further enhances its stability and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and coupling methods, to optimize its production efficiency.
One of the most promising applications of N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide lies in its potential as a lead compound for drug development. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structure has shown promise in targeting receptors associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings have sparked interest in further exploring its pharmacokinetic properties and toxicity profiles to assess its suitability for clinical trials.
In the agricultural sector, this compound has been investigated for its pesticidal properties. The benzamide moiety contributes to its ability to disrupt insect larvae development, making it a potential candidate for eco-friendly pest control solutions. Recent research has focused on improving its bioavailability and reducing environmental impact through modifications to its chemical structure. These efforts aim to balance efficacy with sustainability, addressing the growing demand for environmentally responsible agrochemicals.
The synthesis of N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These innovations not only enhance the yield but also reduce the environmental footprint of manufacturing this compound.
From a structural perspective, the compound's imino group is another key feature that contributes to its reactivity. This functional group enables the formation of hydrogen bonds and participates in various biochemical interactions, making it indispensable for its biological activity. Recent computational studies have provided insights into the molecular dynamics of this group, shedding light on its role in receptor binding and enzyme inhibition.
In conclusion, N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide is a multifaceted compound with immense potential across diverse fields. Its unique structure and functional groups make it a valuable tool in drug discovery and agrochemical development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing modern science and technology.
51883-88-6 (N-(3,5-Dimethyl-1H-pyrazol-1-yl)(imino)methylbenzamide) Related Products
- 150017-70-2(Pyrazolo[5,1-f][1,2,4]triazin-4(1H)-one,6-methyl-)
- 916141-01-0(BENZOIC ACID, 2-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)IMINOMETHYL]HYDRAZIDE)
- 51883-92-2(N-[amino-(3,5-dimethylpyrazol-1-yl)methylidene]-4-nitrobenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)